4-Acetyl-3-(cyclopropylmethoxy)benzonitrile
Overview
Description
4-Acetyl-3-(cyclopropylmethoxy)benzonitrile, or 4-ACMB, is a synthetic organic compound that has been studied for its potential applications in a variety of scientific research fields. 4-ACMB is a cyclopropyl-substituted benzonitrile, and is a member of the class of compounds known as nitriles. Nitriles are known for their ability to form strong carbon-nitrogen bonds, and 4-ACMB is no exception.
Scientific Research Applications
Nitrile Compounds in Chemical Synthesis and Bioremediation
Nitrile compounds, characterized by the presence of a cyano group (-C≡N), play a significant role in various chemical syntheses and industrial applications. They are precursors to a wide range of useful chemicals and materials, including pharmaceuticals, agrochemicals, and polymers. The study by Sulistinah and Riffiani (2018) highlights the environmental and industrial significance of nitrile compounds, emphasizing their hydrolysis by specific enzymes like nitrilase, leading to the production of valuable carboxylic acids and amides. This process is particularly important in bioremediation and the biocatalytic production of pharmaceuticals, demonstrating the utility of microbes in transforming nitrile compounds into less toxic and more valuable products (Sulistinah & Riffiani, 2018).
Cycloaddition Reactions for Chemical Synthesis
The cycloaddition reactions of nitrile oxides, as discussed by Easton et al. (1994), provide a method for synthesizing heterocyclic compounds, which are crucial in developing pharmaceuticals and agrochemicals. These reactions offer a pathway to construct complex molecular architectures, including those containing benzonitrile motifs, from simpler substrates. The versatility and selectivity of these reactions underscore the importance of nitrile-containing compounds in organic synthesis and the development of new materials and active pharmaceutical ingredients (Easton, Hughes, Savage, & Simpson, 1994).
Environmental Impact and Degradation
Research on the environmental impact and degradation pathways of nitrile compounds, akin to 4-Acetyl-3-(cyclopropylmethoxy)benzonitrile, is crucial for understanding their behavior and fate in ecosystems. The degradation of pharmaceuticals and persistent organic pollutants through advanced oxidation processes (AOPs) indicates the broader context in which such compounds could be studied for their stability, biodegradability, and potential toxic effects on the environment and human health. This area of research is essential for developing safer chemicals and mitigating the environmental impact of industrial activities (Qutob, Hussein, Alamry, & Rafatullah, 2022).
properties
IUPAC Name |
4-acetyl-3-(cyclopropylmethoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-9(15)12-5-4-11(7-14)6-13(12)16-8-10-2-3-10/h4-6,10H,2-3,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBKZAGUPMHRMKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=C1)C#N)OCC2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetyl-3-(cyclopropylmethoxy)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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